Cas no 1226447-51-3 (N-(4-chlorophenyl)-2-{[1-(4-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide)

• Product Name: N-(4-chlorophenyl)-2-{[1-(4-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• CAS No: 1226447-51-3
• MF: C₂₄H₁₉Cl₂N₃OS
• MW: 468.398162126541
• CID: 5444859
• PubChem ID: 49672482
• Update Time: 2025-05-23

N-(4-chlorophenyl)-2-{[1-(4-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-((1-(4-chlorophenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide
• F2964-3252
• AKOS024478031
• N-(4-chlorophenyl)-2-{[1-(4-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• 1226447-51-3
• Acetamide, N-(4-chlorophenyl)-2-[[1-(4-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]thio]-

• Inchi： 1S/C24H19Cl2N3OS/c1-16-2-4-17(5-3-16)22-14-27-24(29(22)21-12-8-19(26)9-13-21)31-15-23(30)28-20-10-6-18(25)7-11-20/h2-14H,15H2,1H3,(H,28,30)
• InChI Key： BATFIFGIQVKMHT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)CSC1N(C2=CC=C(Cl)C=C2)C(C2=CC=C(C)C=C2)=CN=1

Computed Properties

• Exact Mass: 467.0625888g/mol
• Monoisotopic Mass: 467.0625888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.34±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(4-chlorophenyl)-2-{[1-(4-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide

N-(4-Chlorophenyl)-2-{[1-(4-Chlorophenyl)-5-(4-Methylphenyl)-1H-Imidazol-2-yl]sulfanyl}Acetamide: A Comprehensive Overview

The compound with CAS No 1226447-51-3, known as N-(4-chlorophenyl)-2-{[1-(4-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structure and promising properties, making it a subject of interest in recent scientific studies.

The molecular structure of this compound is characterized by the presence of imidazole rings, which are heterocyclic aromatic compounds with two nitrogen atoms in their structure. The imidazole ring in this molecule is substituted with chlorophenyl and methylphenyl groups, which contribute to its stability and reactivity. The sulfanyl group (-S-) attached to the acetamide moiety further enhances the molecule's ability to participate in various chemical reactions, particularly those involving sulfur-based interactions.

Recent research has highlighted the importance of imidazole-containing compounds in drug discovery and development. The presence of multiple aromatic rings and functional groups in this compound makes it an ideal candidate for exploring its potential as a pharmacological agent. Studies have shown that such compounds can exhibit anti-inflammatory, antioxidant, and even anticancer properties, depending on their structural configuration.

The synthesis of N-(4-chlorophenyl)-2-{[1-(4-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has been reported to optimize the production of this compound. These methods not only improve efficiency but also reduce the environmental impact associated with traditional synthesis approaches.

In terms of applications, this compound has shown promise in the field of materials science as well. Its ability to form stable complexes with metal ions makes it a potential candidate for use in coordination polymers or metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies, underscoring the versatility of this compound.

Moreover, the chlorophenyl substituents in the molecule contribute to its hydrophobicity, which is a desirable property in many pharmaceutical applications. Hydrophobic molecules often exhibit better bioavailability and can penetrate cellular membranes more effectively, making them valuable in drug delivery systems.

Recent advancements in computational chemistry have also enabled researchers to predict the biological activity of this compound with greater accuracy. By employing molecular docking studies and quantum mechanical calculations, scientists can identify potential binding sites on target proteins and assess the molecule's likelihood of exhibiting therapeutic effects.

In conclusion, N-(4-chlorophenyl)-2-{[1-(4-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent research findings, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to unravel its properties and applications, this compound is poised to make meaningful contributions to the fields of chemistry and pharmacology.